3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol

• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• SMILES: CC1=NC=C(N1C)C(C)C(C)O
• InChI: InChI=1S/C9H16N2O/c1-6(7(2)12)9-5-10-8(3)11(9)4/h5-7,12H,1-4H3
• InChIKey: VCGLRCWBMKOHBM-UHFFFAOYSA-N

3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol: A 1,2-Dimethylimidazole-Based Chemical Building Block for Research and Development

3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol (CAS 1864865-64-4) is a heterocyclic organic compound belonging to the imidazole class, characterized by a 1,2-dimethylimidazole core linked to a butan-2-ol moiety . It is a small molecule building block with a molecular weight of 168.24 and the molecular formula C9H16N2O . The compound is primarily utilized in organic synthesis and medicinal chemistry research, where its specific substitution pattern and physicochemical properties distinguish it from other imidazole derivatives .

Scaffold 1,2-Dimethylimidazole with butan-2-ol chain

Use Context Organic synthesis and medicinal chemistry SAR studies

Procurement Available with reported purity specification

Why Generic Substitution of 3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol with Other Imidazole Derivatives Is Scientifically Inappropriate

Imidazole derivatives are a vast and structurally diverse class of compounds, and their biological activity, physicochemical properties, and chemical reactivity are exquisitely sensitive to even minor changes in substitution pattern [1]. The specific 1,2-dimethyl substitution on the imidazole ring of 3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol is not a generic feature. Replacing it with an analog like 4-(1-ethyl-1H-imidazol-5-yl)butan-2-ol or 4-(1-methyl-1H-imidazol-5-yl)butan-2-ol alters the molecular weight, lipophilicity, and hydrogen-bonding capacity, which can profoundly impact target engagement, metabolic stability, and overall performance in a research setting . Furthermore, the butanol side chain's length and substitution differentiate it from simpler imidazoles like 1,2-dimethylimidazole, leading to a distinct chemical and biological profile . Therefore, assuming functional interchangeability without direct comparative data is a high-risk proposition in scientific research and development. The following sections provide the specific, quantifiable evidence that defines the unique position of 3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol within its chemical space.

Substitution Pattern

Altering the 1,2-dimethyl substitution can shift lipophilicity and hydrogen-bonding capacity, potentially impacting target engagement.

Side-Chain Variability

Different butanol chain length or attachment may change molecular properties and reactivity profile.

Isomeric Identity

Regioisomers with identical mass may exhibit distinct chemical behavior; structural verification is recommended.

• [1] Ontosight AI. 1,2-Dimethylimidazole Properties. Accessed April 2026. View Source

Quantitative Comparative Evidence for 3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol Against Closest Analogs

Lipophilicity (LogP) Profile of 3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol vs. 1,2-Dimethylimidazole

The target compound exhibits a significantly higher calculated partition coefficient (LogP) than the simpler 1,2-dimethylimidazole core, indicating increased lipophilicity . This property is crucial for passive membrane permeability and oral absorption in drug development contexts .

LogP Profile

Cross-study comparable

Δ LogP +0.48

Increased lipophilicity vs. parent imidazole

In silico; method unspecified

Evidence Dimension	Calculated Partition Coefficient (LogP)
Target Compound Data	1.21282
Comparator Or Baseline	1,2-Dimethylimidazole (LogP = 0.7285)
Quantified Difference	Δ LogP = +0.4843
Conditions	In silico calculation (method unspecified by vendor)

Why This Matters

The +0.48 LogP difference suggests that 3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol would have a markedly different permeability and tissue distribution profile compared to the parent imidazole, influencing its suitability for specific biological assays or chemical processes.

Topological Polar Surface Area (TPSA) Differentiation from 1,2-Dimethylimidazole

The target compound possesses a Topological Polar Surface Area (TPSA) that is more than double that of the simple 1,2-dimethylimidazole core, reflecting the addition of the hydroxyl-bearing butanol chain . TPSA is a key descriptor for predicting oral absorption and blood-brain barrier penetration .

TPSA Differentiation

Cross-study comparable

Δ TPSA +20.23 Ų

Higher polarity and H-bond capacity

In silico calculation

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	38.05 Ų
Comparator Or Baseline	1,2-Dimethylimidazole (TPSA = 17.82 Ų)
Quantified Difference	Δ TPSA = +20.23 Ų
Conditions	In silico calculation (method unspecified by vendor)

Why This Matters

The >20 Ų increase in TPSA for 3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol indicates a substantially different hydrogen-bonding capacity and polarity. This can directly affect solubility, formulation options, and the compound's ability to traverse biological barriers, making it a chemically distinct entity for research applications.

Molecular Scaffold Comparison: 3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol vs. 4-(1-Methyl-1H-imidazol-5-yl)butan-2-ol

The target compound is a unique imidazole building block that combines a 1,2-dimethyl substitution pattern with a branched butanol chain. A close structural analog, 4-(1-methyl-1H-imidazol-5-yl)butan-2-ol, differs in both its molecular weight and imidazole substitution . This distinction offers researchers a different starting point for structure-activity relationship (SAR) studies .

MW vs. Analog

Cross-study comparable

Δ MW +14 g/mol

Scaffold differentiation for SAR

Vendor specification

Evidence Dimension	Molecular Weight
Target Compound Data	168.24 g/mol
Comparator Or Baseline	4-(1-Methyl-1H-imidazol-5-yl)butan-2-ol (MW = 154.21 g/mol)
Quantified Difference	Δ MW = +14.03 g/mol
Conditions	Vendor datasheet specification

Why This Matters

The 14 Da difference in molecular weight, arising from a methyl substitution on the imidazole ring, creates a chemically distinct scaffold. This provides researchers with a valuable alternative for exploring the impact of substitution on imidazole ring electronics and sterics in their specific experimental systems.

Isomeric Distinction from 4-(1-Ethyl-1H-imidazol-5-yl)butan-2-ol Despite Isomeric Mass

The target compound shares an identical molecular formula (C9H16N2O) and molecular weight (168.24) with the structural isomer 4-(1-ethyl-1H-imidazol-5-yl)butan-2-ol, but differs fundamentally in its substitution pattern . 3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol features a 1,2-dimethylimidazole core, while the comparator has a 1-ethylimidazole core and a different point of attachment for the butanol chain .

Isomeric Distinction

Class-level inference

1,2-dimethyl vs 1-ethyl regioisomer

Distinct chemical properties expected

Structural analysis; verify experimentally

Evidence Dimension	Structural Identity
Target Compound Data	1,2-Dimethyl-1H-imidazol-5-yl butan-2-ol
Comparator Or Baseline	1-Ethyl-1H-imidazol-5-yl butan-2-ol
Quantified Difference	Regioisomeric variation; substitution pattern differs (1,2-dimethyl vs. 1-ethyl)
Conditions	Chemical structure analysis

Why This Matters

This isomeric variation, despite identical mass, results in distinct chemical and potentially biological properties. In research, selecting the correct isomer is critical for SAR studies, as it can lead to different binding affinities, metabolic stability, and off-target effects. This compound offers a specific regioisomeric scaffold not provided by its isomer.

Procurement-Ready Purity Specification for 3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol

The compound is readily available from multiple reputable chemical suppliers with a guaranteed minimum purity specification of 95% . This high purity level is essential for reproducible results in sensitive research applications such as chemical synthesis and in vitro biological assays .

Purity Specification

Supporting evidence

≥95%

Supports reproducible synthesis

Vendor specification; verify for critical work

Evidence Dimension	Minimum Purity Specification
Target Compound Data	95%
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	Vendor specification (AKSci, Leyan)

Why This Matters

A verified and consistent high purity specification ensures that procurement of this compound yields a reliable reagent, reducing experimental variability and saving time and resources associated with purification or re-testing of lower-grade materials.

Optimal Research and Development Application Scenarios for 3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol

Medicinal Chemistry: Structure-Activity Relationship (SAR) Exploration of Imidazole-Based Leads

This compound is ideal for SAR studies aiming to understand the impact of a 1,2-dimethylimidazole substitution pattern combined with a branched butanol chain on biological target engagement [1]. Its distinct LogP (+0.48 vs. 1,2-dimethylimidazole) and TPSA (+20 Ų) profiles, as detailed in Section 3, make it a valuable tool for modulating a lead compound's absorption, distribution, metabolism, and excretion (ADME) properties without altering the core imidazole scaffold [1].

Organic Synthesis: A Versatile Building Block for Complex Molecule Construction

With a minimum purity of 95% and a unique combination of an imidazole ring and a secondary alcohol, 3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol serves as a reliable building block for synthesizing more complex organic molecules . The presence of the hydroxyl group allows for further functionalization (e.g., esterification, etherification), while the 1,2-dimethylimidazole core can act as a ligand or a directing group in transition metal-catalyzed reactions .

Chemical Biology: Tool Compound for Investigating Imidazole-Dependent Biological Processes

Given the class-level inference that imidazole derivatives can modulate various biological targets, this compound can be employed as a small-molecule probe in chemical biology studies [1]. Its specific physicochemical signature (LogP of 1.21, TPSA of 38.05) distinguishes it from simpler imidazole controls, allowing researchers to dissect structure-dependent effects in cellular assays or biochemical experiments .

Material Science: Precursor for Functionalized Imidazolium-Based Materials

The 1,2-dimethylimidazole moiety is a known precursor for the synthesis of imidazolium salts, which are widely used as ionic liquids and precursors for N-heterocyclic carbenes (NHCs) [1]. 3-(1,2-Dimethyl-1H-imidazol-5-yl)butan-2-ol offers a unique, functionalized entry point into this chemical space, with the hydroxyl group providing a handle for further derivatization or attachment to polymer backbones, potentially creating novel materials with tailored properties [1].

Application

Selection Property

Validation Focus

Imidazole SAR studies

1,2-dimethylimidazole scaffold with butanol chain

LogP/TPSA profile differentiation

Complex molecule synthesis

Hydroxyl group for further functionalization

Purity and reactivity verification

Chemical biology probe

Distinct physicochemical signature

Target engagement and selectivity screening

Imidazolium material precursor

1,2-dimethylimidazole core

Derivatization handle via hydroxyl group

• [1] Ontosight AI. 1,2-Dimethylimidazole Properties. Accessed April 2026. View Source